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Compound of Interest

Compound Name: Monoethyl pimelate

Cat. No.: B1582420

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
pimelic acid monoethyl ester (CAS No: 33018-91-6). The information is presented to support
research, development, and application of this compound in various scientific fields, including

drug discovery.

Core Physical Characteristics

Pimelic acid monoethyl ester, with the chemical formula CoH1604, is the mono-ester derivative
of pimelic acid.[1] At room temperature, it exists as a clear liquid.[1] Key physical properties are
summarized in the table below.
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Property Value Source(s)
Molecular Weight 188.23 g/mol [1]
Chemical Formula CoH1604 [1]
Physical State Liquid [1]
Appearance Clear [1]

Melting Point 10 °C [1]

Boiling Point 182 °C at 10 mmHg [1]

Density No experimental data found.

No quantitative data found for
various solvents. General
solubility principles for esters
Solubility suggest it is likely soluble in
organic solvents like ethanol,
acetone, and DMSO, with

limited solubility in water.

Experimental Protocols

Detailed methodologies for determining the key physical properties of pimelic acid monoethyl

ester are outlined below. These are generalized protocols that can be adapted for specific

laboratory settings.

Determination of Melting Point

The melting point of pimelic acid monoethyl ester, which is near room temperature, can be

determined using a standard melting point apparatus.

Methodology:

o Asmall, purified sample of pimelic acid monoethyl ester is introduced into a capillary tube.

e The capillary tube is placed in a calibrated melting point apparatus.
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e The sample is heated at a controlled rate.

e The temperature at which the solid-to-liquid phase transition begins and the temperature at
which it is complete are recorded to establish the melting range. For a pure compound, this
range is typically narrow.

Determination of Boiling Point

The boiling point is a critical indicator of purity and can be determined by distillation.
Methodology:

o Asample of pimelic acid monoethyl ester is placed in a distillation flask with a few boiling
chips.

e The flask is connected to a condenser and a collection flask. A thermometer is positioned so
that the bulb is just below the side arm of the distillation flask to accurately measure the
temperature of the vapor.

e The flask is heated, and the temperature is recorded when the liquid begins to boil and a
steady stream of distillate is collected. The boiling point is the constant temperature
observed during the distillation of the pure liquid. Given the reported boiling point is at
reduced pressure, a vacuum distillation setup would be required.

Determination of Density (Pycnometer Method)

While no specific experimental value for the density of pimelic acid monoethyl ester was found,
the following protocol using a pycnometer can be employed for its determination.[2][3][4]

Methodology:
e Aclean, dry pycnometer is weighed accurately (ma).

e The pycnometer is filled with distilled water of a known temperature and weighed again (mz2).
The density of water at this temperature (p_water) is known.

e The pycnometer is emptied, dried, and then filled with pimelic acid monoethyl ester at the
same temperature and weighed (ms).
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e The density of the pimelic acid monoethyl ester (p_ester) is calculated using the following
formula: p_ester = [(ms - m1) / (M2 - m1)] * p_water

Determination of Solubility

A general protocol to determine the solubility of pimelic acid monoethyl ester in various solvents
is as follows:

Methodology:

A known volume of the desired solvent (e.g., water, ethanol, DMSO, acetone) is placed in a
vial at a controlled temperature.

o Small, measured amounts of pimelic acid monoethyl ester are incrementally added to the
solvent with constant stirring.

» The addition is stopped when a saturated solution is formed, indicated by the presence of
undissolved ester.

e The total amount of ester dissolved is recorded to determine the solubility, often expressed in
9/100 mL or mol/L.

Biochemical Pathway Involvement: Biotin Synthesis

Pimelic acid and its esters are crucial intermediates in the biosynthesis of biotin (Vitamin B7) in
many bacteria, such as Escherichia coli and Bacillus subtilis.[3][5][6] The monoethyl ester of
pimelic acid can be considered an analog to the naturally occurring pimeloyl-ACP methyl ester.
The pathway involves a modification of the fatty acid synthesis machinery.

Below is a diagram illustrating the key steps in the biotin synthesis pathway starting from a
malonyl-thioester, which is a precursor to the pimelate moiety.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5426962/
https://www.kegg.jp/entry/eco00780
https://pubmed.ncbi.nlm.nih.gov/28196402/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fatty Acid Synthase Machinery
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Caption: Biotin synthesis pathway in E. coli, highlighting the formation of the pimelate moiety.

Experimental Workflow: Drug Discovery Screening

In the context of drug discovery, esters and other small molecules are often screened for their
biological activity. A generalized workflow for an in vitro enzyme inhibition assay is depicted
below. This workflow could be applied to test the effect of pimelic acid monoethyl ester on a
target enzyme.
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Caption: Generalized workflow for an in vitro enzyme inhibition assay in drug discovery.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b1582420?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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